Cas no 507472-54-0 (Urea, (2-acetyl-5-phenyl-3-thienyl)-)

Urea, (2-acetyl-5-phenyl-3-thienyl)- structure
507472-54-0 structure
Product Name:Urea, (2-acetyl-5-phenyl-3-thienyl)-
CAS No:507472-54-0
MF:C13H12N2O2S
MW:260.311581611633
CID:1568987
Update Time:2024-08-24

Urea, (2-acetyl-5-phenyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea, (2-acetyl-5-phenyl-3-thienyl)-
    • Urea, N-(2-acetyl-5-phenyl-3-thienyl)-
    • Inchi: 1S/C13H12N2O2S/c1-8(16)12-10(15-13(14)17)7-11(18-12)9-5-3-2-4-6-9/h2-7H,1H3,(H3,14,15,17)
    • InChI Key: YCRKMMJMLFBHAF-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C2=CC=CC=C2)SC=1C(C)=O)C(N)=O

Computed Properties

  • Exact Mass: 260.06206

Experimental Properties

  • Density: 1.328±0.06 g/cm3(Predicted)
  • Boiling Point: 464.9±45.0 °C(Predicted)
  • PSA: 72.19
  • pka: 14.09±0.70(Predicted)
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